Azamulin

• CAS No.: 76530-44-4
• Product Name: Azamulin
• Molecular Formula: C24H38N4O4S
• Molecular Weight: 478.6 g/mol
• IUPAC Name: [(1S,2R,3S,4R,6R,7R,8R,14R)-4-ethyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetate
• Standard InChI: InChI=1S/C24H38N4O4S/c1-6-22(4)11-16(32-17(30)12-33-21-26-20(25)27-28-21)23(5)13(2)7-9-24(14(3)19(22)31)10-8-15(29)18(23)24/h13-14,16,18-19,31H,6-12H2,1-5H3,(H3,25,26,27,28)/t13-,14+,16-,18+,19+,22-,23+,24+/m1/s1
• Standard InChIKey: FMHQJXGMLMSMLC-WBUYAQKGSA-N
• Isomeric SMILES: CC[C@@]1(C[C@H]([C@@]2([C@@H](CC[C@@]3([C@H]2C(=O)CC3)[C@H]([C@@H]1O)C)C)C)OC(=O)CSC4=NNC(=N4)N)C
• SMILES: CCC1(CC(C2(C(CCC3(C2C(=O)CC3)C(C1O)C)C)C)OC(=O)CSC4=NNC(=N4)N)C
• Canonical SMILES: CCC1(CC(C2(C(CCC3(C2C(=O)CC3)C(C1O)C)C)C)OC(=O)CSC4=NNC(=N4)N)C
• Appearance: White to Off-White Solid
• Melting Point: >128°C
• Description: Azamulin is an azole derivative of pleuromutilin, an antibacterial agent that inhibits protein synthesis by binding to bacterial ribosomes. Azamulin is a highly selective inhibitor of cytochrome P450 3A4 (CYP3A4).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: SA 85530b; 14-O-(5-(2-Amino1,3,4-triazolyl)thioacetyl)dihydromutilin; Antibiotic TDM 85-530; [(5-Amino-1H-1,2,4-triazol-3-yl)thio]acetic acid (3aS,4R,5S,6R,8R,9R,9aR,10R)-6-ethyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloo
• PubChem Compound: 16072188
• Last Modified: Nov 11 2021